Cas no 69766-70-7 (2-Propanol,1-[(2,3-dihydro-1H-inden-5-yl)oxy]-3-[methyl[2-(2-pyridinyl)ethyl]amino]-)

• Product name: 2-Propanol,1-[(2,3-dihydro-1H-inden-5-yl)oxy]-3-[methyl[2-(2-pyridinyl)ethyl]amino]-
• CAS No: 69766-70-7
• MF: C₂₀H₂₆N₂O₂
• MW: 326.432645320892
• CID: 511209
• PubChem ID: 3053283

2-Propanol,1-[(2,3-dihydro-1H-inden-5-yl)oxy]-3-[methyl[2-(2-pyridinyl)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-[(2,3-dihydro-1H-inden-5-yl)oxy]-3-[methyl[2-(2-pyridinyl)ethyl]amino]-
• 1-(2,3-dihydro-1H-inden-5-yloxy)-3-[methyl(2-pyridin-2-ylethyl)amino]propan-2-ol
• BRN 0432539
• 2-Propanol, 1-(5-indanyloxy)-3-(N-methyl-N-(2-pyridylethyl)amino)-
• DTXSID60989948
• 1-(5-Indanyloxy)-3-(N-methyl-N-(2-pyridylethyl)amino)-2-propanol
• 69766-70-7
• 1-[(2,3-Dihydro-1H-inden-5-yl)oxy]-3-{methyl[2-(pyridin-2-yl)ethyl]amino}propan-2-ol

• Inchi： InChI=1S/C20H26N2O2/c1-22(12-10-18-7-2-3-11-21-18)14-19(23)15-24-20-9-8-16-5-4-6-17(16)13-20/h2-3,7-9,11,13,19,23H,4-6,10,12,14-15H2,1H3
• InChI Key： CMPORSWCTBOSJC-UHFFFAOYSA-N
• SMILES： CN(CCC1=CC=CC=N1)CC(COC2=CC3=C(CCC3)C=C2)O

Computed Properties

• Exact Mass: 326.19958
• Monoisotopic Mass: 326.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.148
• Boiling Point: 520.2°Cat760mmHg
• Flash Point: 268.4°C
• Refractive Index: 1.591
• PSA: 45.59